Cas no 57-15-8 (Chlorobutanol)

Chlorobutanol Properties

Names and Identifiers

• Chlorobutanol
• 1,1,1-TRICHLORO-2-METHYL-2-PROPANOL
• 2-METHYL-1,1,1-TRICHLORO-2-PROPANOL
• 2-TRICHLOROMETHYL-2-PROPANOL
• ACETONE CHLOROFORM
• BETA,BETA,BETA-TRICHLORO-TERT-BUTYL ALCOHOL
• CHLORETONE
• ,,-Trichloro-tert-butylalcohol
• .beta.,.beta.,.beta.,-Trichloro-tert.-butanol
• 1,1,1-trichloro-2-methyl-2-propano
• 1,1,1-Trichloro-tert-butyl alcohol
• 2-(Trichloromethyl)propan-2-ol
• 2,2,2-Trichloro-1,1-dimethylethanol
• 2-methyl-1,1,1-trichloro-2-propano
• 2-Propanol, 1,1,1-trichloro-2-methyl-
• 2-Propanol, 2-methyl-1,1,1-trichloro-
• Acetochlorone
• Acetonchloroform
• anhydrouschlorobutanol
• 1.1.1-Trichloro-2-methyl-2-propanol
• 1,1,1-Trichloro-2-Methyl-2-propanol heMihydrate
• Chlorbutol
• Chloreton
• Chlorbutanol
• Coliquifilm
• Methaform
• Clortran
• Sedaform
• Khloreton
• Dentalone
• Chlortran
• 1,1,1-trichloro-2-methylpropan-2-ol
• Anhydrous chlorobutanol
• Trichlorisobutylalcohol
• Trichloro-tert-butanol
• Chlorobutanol, anhydrous
• Chlorbutanolum
• Chlorbutolum
• Trichloro-t-butyl alcohol
• 2-(Trichloromethyl)-2-propanol
• Caswell No. 185
• 1,1,1-
• +Expand

• MDL： MFCD00004461
• InChIKey： OSASVXMJTNOKOY-UHFFFAOYSA-N
• Inchi： 1S/C4H7Cl3O/c1-3(2,8)4(5,6)7/h8H,1-2H3
• SMILES： ClC(C(C([H])([H])[H])(C([H])([H])[H])O[H])(Cl)Cl

Computed Properties

• Exact Mass: 369.92300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Heavy Atom Count: 8
• Complexity: 83.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 4.19070
• PSA: 49.69000
• Boiling Point: 173 °C
• Melting Point: ~78 °C
• Flash Point: >110°C
• Color/Form: Colorless crystals. It exists in two kinds of crystals, water type and anhydrous type.
• Stability/Shelf Life: Stable. Generates toxic fumes on combustion.
• Solubility: Those with hemimolecular crystalline water type were slightly soluble in water (1
• Density: 1.3170 (estimate)

Chlorobutanol Security Information

• WGK Germany：3
• Safety Term：S26-S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Risk Phrases： 22-36/37/38
• Toxicity：MLD orally in dogs, rabbits (mg/kg): 238, 213 (Impens)

Chlorobutanol Customs Data

• HS CODE：2905143000
• Customs Data：

  China Customs Code:

  2905143000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether